Cas no 861514-69-4 (Benzoic acid, 3-bromo-5-formyl-2-hydroxy-, methyl ester)

• Product Name: Benzoic acid, 3-bromo-5-formyl-2-hydroxy-, methyl ester
• CAS No: 861514-69-4
• MF: C₉H₇BrO₄
• MW: 259.053482294083
• CID: 1851329
• PubChem ID: 86062035
• Update Time: 2025-04-21

Benzoic acid, 3-bromo-5-formyl-2-hydroxy-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 3-bromo-5-formyl-2-hydroxy-, methyl ester
• 3-bromo-5-formyl-2-hydroxy-benzoic acid methyl ester
• AXCLGKCRWIAMPH-UHFFFAOYSA-N
• DB-130105
• methyl 3-bromo-5-formyl-2-hydroxybenzoate
• SCHEMBL2511971
• 861514-69-4

• Inchi： 1S/C9H7BrO4/c1-14-9(13)6-2-5(4-11)3-7(10)8(6)12/h2-4,12H,1H3
• InChI Key： AXCLGKCRWIAMPH-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=O)C=C(C(=O)OC)C=1O

Computed Properties

• Exact Mass: 257.95277Da
• Monoisotopic Mass: 257.95277Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 63.6Ų